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Compound of Interest

2-Chloro-5-(chloromethyl)-3-
Compound Name:
methylpyridine

Cat. No.: B116299

An In-depth Technical Guide to 2-Chloro-5-
(chloromethyl)-3-methylpyridine

This technical guide provides a comprehensive overview of the material safety data,
experimental protocols, and handling procedures for 2-Chloro-5-(chloromethyl)-3-
methylpyridine. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis who may work with this compound.

Chemical and Physical Properties

2-Chloro-5-(chloromethyl)-3-methylpyridine is a solid, pale yellow organic compound. It is a
chlorinated pyridine derivative and is often used as an intermediate in the synthesis of
pharmaceuticals and pesticides.

Table 1: Physical and Chemical Properties of 2-Chloro-5-(chloromethyl)-3-methylpyridine
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Property Value

CAS Number 150807-88-8

Molecular Formula C7H7CI2N

Molecular Weight 176.04 g/mol

Appearance Pale yellow solid

Melting Point 58 t0 62 °C

Boiling Point 269.4 + 35.0 °C at 760 Torr (Predicted)
Density 1.270 + 0.06 g/cm3 (Predicted)
Solubility Insoluble in water

Hazard Identification and Safety Precautions

This compound is classified as a hazardous substance and requires careful handling to avoid

exposure.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - )
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation
Tract Irritation)

Personal Protective Equipment (PPE)

Due to its corrosive and irritant nature, appropriate personal protective equipment must be
worn at all times when handling 2-Chloro-5-(chloromethyl)-3-methylpyridine.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.g., nitrile,
Skin Protection neoprene), a lab coat, and closed-toe shoes. An

apron may be required for larger quantities.

A NIOSH-approved respirator with an
) ) appropriate cartridge for organic vapors and
Respiratory Protection ) i o
acid gases should be used if ventilation is

inadequate or for spill cleanup.

Experimental Protocols
Synthesis of 2-Chloro-5-(chloromethyl)pyridine

A common method for the synthesis of the related compound, 2-chloro-5-
(chloromethyl)pyridine, involves the chlorination of 2-chloro-5-methylpyridine. The following is a
general laboratory-scale procedure that can be adapted.[1]

Materials:

e 2-Chloro-5-methylpyridine

e Chlorine gas

o Catalyst (e.g., a supported palladium chloride catalyst)[2]
¢ Reaction medium (e.g., water or an organic solvent)[1]
 Inert gas (e.g., nitrogen)[2]

Procedure:

e Set up a reaction vessel equipped with a stirrer, gas inlet, and a condenser. The reaction
should be carried out in a well-ventilated fume hood.
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e Charge the reactor with 2-chloro-5-methylpyridine and the chosen reaction medium.[1]
 If using a solid catalyst, add it to the mixture.[2]

o Heat the mixture to the reaction temperature (typically between 50-60 °C).[1]

« Introduce chlorine gas into the reaction mixture at a controlled rate.[1]

e Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS or
TLC).

» Upon completion, stop the flow of chlorine gas and cool the reaction mixture to room
temperature.

» Post-treatment may involve neutralization, extraction, and purification by crystallization or
chromatography to obtain the final product.[1]

Synthesis Workflow

3-Methylpyridine 1ep Chlorination at 40-60°C 2-Chloro-5-methylpyridine & Chlorination at 50-60°C Post-Treatment
(with catalyst in water) (with catalyst) (Neutralization, Extraction, Purification)

Click to download full resolution via product page

Caption: A simplified workflow for the two-step synthesis of 2-Chloro-5-(chloromethyl)pyridine.

Laboratory Handling and Storage Protocol

Handling:

o Always handle 2-Chloro-5-(chloromethyl)-3-methylpyridine in a well-ventilated chemical
fume hood.[3]

o Wear the appropriate PPE as detailed in Table 3.

¢ Avoid inhalation of dust and contact with skin and eyes.
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o Use spark-proof tools and avoid generating dust.
o Ensure that an eyewash station and safety shower are readily accessible.[3]

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
metals.

Segregate from food and drink.

Emergency Procedures

First Aid Measures
Table 4: First Aid Procedures
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Exposure Route Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _ _ _
contaminated clothing. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Spill Response Protocol

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination.

Evacuate: Immediately evacuate the area of all non-essential personnel.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

e Protect: Don the appropriate PPE, including respiratory protection.

» Contain: For a solid spill, carefully sweep the material to avoid generating dust.[4] For a
small liquid spill, use an inert absorbent material.

» Neutralize (for acid spills): For acidic corrosive solids, cautiously apply a neutralizing agent
like sodium bicarbonate.[4]
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e Collect: Place the spilled material and any contaminated absorbents into a sealed, labeled
container for hazardous waste disposal.[4]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of the waste according to institutional and local regulations for chlorinated
organic compounds.
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Spill Response Workflow

1. Evacuate Area

'

2. Don Appropriate PPE

'

3. Contain Spill
(Sweep solid carefully)

'

4. Collect Waste
(Into labeled container)

'

5. Decontaminate Area

6. Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: A step-by-step workflow for responding to a spill of a solid corrosive material.

Waste Disposal
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Waste containing 2-Chloro-5-(chloromethyl)-3-methylpyridine must be treated as hazardous

waste.

Solid Waste: Collect in a sealed, labeled container.

Contaminated Materials: Any materials used for cleanup (e.g., absorbents, PPE) should also
be placed in a sealed container for hazardous waste disposal.

Disposal Method: The waste should be disposed of through a licensed hazardous waste
disposal company, typically via incineration.[5] Do not dispose of this chemical down the
drain or in regular trash. Always follow local and institutional regulations for chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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